10.1039/C1CC13515E | Accessing the disallowed conformations of peptides employing amide-to-imidate modification† | Kuujia.com

Accessing the disallowed conformations of peptides employing amide-to-imidate modification†

Chemical Communications Pub Date: 2011-07-20 DOI: 10.1039/C1CC13515E

Abstract

Selective modification of the C-terminal amide in peptides to dihydrooxazine (a novel stable imidate isostere) by intramolecular nucleophilic cyclo-O-alkylation of the corresponding N-(3-bromopropyl)amides results in constraining of the C-terminal residue in natively disallowed conformations both in crystals and in solution.

Graphical abstract: Accessing the disallowed conformations of peptides employing amide-to-imidate modification

Share View Original Text

Recommended Literature

[1] An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. KillardAnalyst, 2008,133, 391-399 10.1039/B716154A
[2] Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode Analyst, 1996,121, 1123-1126 10.1039/AN9962101123
[3] An analysis of the WTC fires using CIB correlations and simple modeling JGQuintiere 10.1177/0734904121989670
[4] An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon SongPhys. Chem. Chem. Phys., 2014,16, 5295-5300 10.1039/C3CP54624A
[5] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives† James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. HarrityChem. Commun., 2010,46, 5154-5156 10.1039/C0CC01345E
[6] An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands† Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier FelpinReact. Chem. Eng., 2019,4, 1608-1615 10.1039/C9RE00096H
[7] An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte† Govind ReddyMol. Syst. Des. Eng., 2021,6, 779-789 10.1039/D1ME00073J
[8] An artificial CO-releasing metalloprotein built by histidine-selective metallation† Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. RomãoChem. Commun., 2015,51, 3993-3996 10.1039/C4CC10204E
[9] An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform† Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao YouAnalyst, 2015,140, 1827-1831 10.1039/C4AN01953A
[10] An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction† Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin JinJ. Mater. Chem. C, 2020,8, 192-200 10.1039/C9TC05297F

Chemical Communications

Journal Name：Chemical Communications

research_products

Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0